N'-(3-nitrobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

• IUPAC Name: N-[(E)-(3-nitrophenyl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H13N3O5/c20-16(15-10-23-13-6-1-2-7-14(13)24-15)18-17-9-11-4-3-5-12(8-11)19(21)22/h1-9,15H,10H2,(H,18,20)/b17-9+
• InChI Key: VRLGSFMSJHGVMV-RQZCQDPDSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NN=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: C1C(OC2=CC=CC=C2O1)C(=O)N/N=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H13N3O5
• Molecular Weight: 327.29 g/mol

Description

The compound “N’-(3-nitrobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide” is a complex organic molecule. It contains a benzodioxine ring, a nitrobenzylidene moiety, and a carbohydrazide group. These functional groups suggest that the compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. The benzodioxine ring system is a key structural feature. The nitro group attached to the benzylidene moiety would likely contribute to the compound’s reactivity. The carbohydrazide group could also play a significant role in the compound’s properties and reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The nitro group could potentially be reduced, and the carbohydrazide group might participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitro group, for example, could affect its polarity and reactivity. The benzodioxine ring might influence its shape and possibly its physical state (solid, liquid, or gas at room temperature).

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action. If it’s intended to be a drug or a catalyst, for example, the mechanism of action would depend on the specific biochemical or chemical processes it’s designed to influence.